Cas no 83150-76-9 (Octreotide)

• Product Name: Octreotide
• CAS No: 83150-76-9
• MF: C₄₉H₆₆N₁₀O₁₀S₂
• MW: 1019.2393488884
• MDL: MFCD00871400
• CID: 60545
• PubChem ID: 165412376
• Update Time: 2025-11-11

Octreotide Chemical and Physical Properties

Names and Identifiers

• Octreotide acetate
• L-cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl) propyl)-cyclic (2-&gt
• 7)-disulfide, (R-(R*,R*))
• Sandostatin
• Sms 201-995
• (4R,7S,10S,13R,16S,19R)-13-((1H-Indol-3-yl)methyl)-19-((R)-2-amino-3-phenylpropanamido)-10-(4-aminobutyl)-16-benzyl-N-(1,3-dihydroxybutan-2-yl)-7-((R)-1-hydrox
• Octreotide
• ctreotide
• DARAMONOL
• D-Phe-Cys(1)-Phe-D-Trp-Lys-Thr-Cys(1)-N-[(1R,2R)-1-(Hydroxymethyl)-2-hydroxypropyl]-NH2
• H-D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-L-threoninol acetate salt (Disulfide bond)
• Longastatin
• Ocetreotide,Acetate
• OCTREOTIDE ACETATE (GMP)
• Octreotode Acetate
• OXTREOTIDE
• Phe-c(Cys-Phe-Trp-Lys-Thr-Cys)-CH(CH2OH)-CH(OH)-CH3
• Sandostatin<*>
• [R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2->7)-disulfide
• 7)-disulfide
• 1,2-Dithia-5,8,11,14,17-pentaazacycloeicosane, cyclic peptide deriv. (ZCI)
• L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxymethyl)propyl]-, cyclic (2→7)-disulfide, [R-(R*,R*)]- (ZCI)
• 11: PN: US20030229017 PAGE: 13 claimed protein
• 14: PN: DE10147056 PAGE: 40 claimed protein
• 17: PN: US6268342 SEQID: 18 claimed protein
• 1: PN: EP1118336 SEQID: 1 claimed protein
• 1: PN: WO2005007122 TABLE: 22 claimed protein
• 1: PN: WO2014116144 PAGE: 4 claimed sequence
• 25: PN: WO2007081792 SEQID: 40 claimed protein
• 2: PN: EP1358890 TABLE: A claimed protein
• CAM 2029
• MeSH ID: D015282
• Sanostatine
• 83150-76-9 (free base)
• AC-28733
• 83150-76-9
• D-Phenylalanyl-L-cysteinyl-L-phenyl-alanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide Cyclic (2->7)-Disulfide
• CCG-270610
• MFCD00871400
• DTXCID6028608
• Octreotide, >=98% (HPLC)
• BDBM50272772
• UNII-RWM8CCW8GP
• OCTREOTIDE [EP MONOGRAPH]
• Q419935
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-threoninol cyclic (2-7)-disulfide
• (4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenylpropanoyl]amino]-16-benzyl-N-[(2R,3R)-1,3-dihydroxybutan-2-yl]-7-[(1R)-1-hydroxyethyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
• AB01275486-01
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L- threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L- cysteinamide cyclic (2->7)-disulfide
• L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2->7)-disulfide, (R-(R*,R*))-
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-threoninol cyclic (2->7)-disulfide
• OCTREOTIDE [MI]
• Octreotide [USAN:INN:BAN]
• Octreotidum
• SMS-201-995
• DTXSID0048682
• OCTREOTIDE (EP MONOGRAPH)
• HS-2020
• EX-A4865
• SMS-995
• RWM8CCW8GP
• Octreotidum (Latin)
• SCHEMBL10044649
• DRG-0115
• L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2-7)-disulfide, (R-(R*,R*))-
• 79517-01-4
• OCTREOTIDE [INN]
• Octrotide
• SMS 201,995
• H01CB02
• 10-(4-Amino-butyl)-19-(2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carboxylic acid (2-hydroxy-1-hydroxymethyl-propyl)-amide
• AKOS015994656
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-L-cysteinamide Cyclic (2-7)-Disulfide Acetate
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hyroxymethyl)propyl)-L-cysteinamide, Cyclic (2->7)-disulfide
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2->7)-disulfide
• D-PHENYLALANYL-L-HEMICYSTYL-L-PHENYLALANYL-D-TRYPTOPHYL-L-LYSYL-L-THREONYL-L-HEMICYSTYL-L-THREONINOL CYCLIC (2->7)-DISULFIDE
• 10-(4-Amino-butyl)-19-(2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carboxylic acid (2-hydroxy-1-
• [R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2-->7)-disulfide
• DEQANNDTNATYII-OULOTJBUSA-N
• Q-201501
• (4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenyl-propanoyl]amino]-16-benzyl-7-[(1R)-1-hydroxyethyl]-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
• Octreotide CRS
• CHEBI:7726
• OCTREOTIDE [VANDF]
• DB00104
• 2-{[(13R,16S,19R)-10-(4-Amino-butyl)-19-((S)-2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carbonyl]-amino}-3-hydroxy-butyric acid
• HMS2090C09
• OCTREOTIDE [WHO-DD]
• Octreotidum [Latin]
• OCTREOTIDE [USAN]
• 10-(4-Aminobutyl)-19-((2-amino-3-phenylpropanoyl)amino)-16-benzyl-7-(1-hydroxyethyl)-N-(2-hydroxy-1-(hydroxymethyl)propyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide acetate
• Octreotida
• D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2-7)-disulfide
• Octreotida [Spanish]
• (4R,7S,10S,13R,16S,19R)-13-((1H-indol-3-yl)methyl)-19-((R)-2-amino-3-phenylpropanamido)-10-(4-aminobutyl)-16-benzyl-N-((2R,3R)-1,3-dihydroxybutan-2-yl)-7-((R)-1-hydroxyethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide
• H-D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-L-threoninol disulfide bond acetate salt
• Octreotide-LAR
• L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L- threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2->7)-disulfide, (R-(R*,R*))-
• SMS995
• CHEMBL1680

• MDL： MFCD00871400
• Inchi： 1S/C49H66N10O10S2/c1-28(61)39(25-60)56-48(68)41-27-71-70-26-40(57-43(63)34(51)21-30-13-5-3-6-14-30)47(67)54-37(22-31-15-7-4-8-16-31)45(65)55-38(23-32-24-52-35-18-10-9-17-33(32)35)46(66)53-36(19-11-12-20-50)44(64)59-42(29(2)62)49(69)58-41/h3-10,13-18,24,28-29,34,36-42,52,60-62H,11-12,19-23,25-27,50-51H2,1-2H3,(H,53,66)(H,54,67)(H,55,65)(H,56,68)(H,57,63)(H,58,69)(H,59,64)/t28-,29-,34-,36+,37+,38-,39-,40+,41+,42+/m1/s1
• InChI Key： DEQANNDTNATYII-OULOTJBUSA-N
• SMILES： C([C@@H]1C(=O)N[C@@H](CCCCN)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@H](C(=O)N[C@H](CO)[C@H](O)C)CSSC[C@H](NC(=O)[C@H](N)CC2C=CC=CC=2)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 1018.44000
• Monoisotopic Mass: 1018.44
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 71
• Rotatable Bond Count: 19
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 383A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Not available
• Density: 1.395
• Boiling Point: 1447.228°C at 760 mmHg
• Flash Point: 829.053°C
• Refractive Index: 1.673
• Solubility: H2O: soluble
• PSA: 382.82000
• LogP: 3.02100
• Solubility: Not available

Octreotide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Protect from light Powder -80°C 2 years   -20°C 1 year *The compound is unstable in solutions, freshly prepared is recommended.

Additional information on Octreotide

Octreotide (CAS No. 83150-76-9): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Octreotide, with the CAS number 83150-76-9, is a synthetic peptide analog of somatostatin, a naturally occurring hormone. This compound has garnered significant attention in the medical and pharmaceutical industries due to its wide range of therapeutic applications. In this article, we delve into the chemical properties of Octreotide, its mechanism of action, and its role in treating various conditions, while also exploring the latest market trends and research developments.

The molecular formula of Octreotide is C₄₉H₆₆N₁₀O₁₀S₂, and it is known for its ability to mimic the effects of somatostatin, which regulates the endocrine system. One of the most common questions users search for is: "How does Octreotide work in the body?" The answer lies in its binding to somatostatin receptors, inhibiting the release of hormones like growth hormone, insulin, and glucagon. This mechanism makes it invaluable in managing conditions such as acromegaly and neuroendocrine tumors.

Recent trends show a growing interest in Octreotide for cancer therapy, particularly in targeting neuroendocrine tumors (NETs). Patients and healthcare providers often search for "Octreotide side effects" or "Octreotide dosage guidelines," highlighting the need for clear, accessible information. Common side effects include gastrointestinal disturbances, while the dosage varies based on the condition being treated, often administered via injection.

Another hot topic is the use of Octreotide in diabetes research. Researchers are investigating its potential to manage diabetic retinopathy and other complications. Searches like "Octreotide and diabetes" or "new treatments for diabetic retinopathy" reflect this emerging interest. The peptide's ability to regulate insulin and glucagon secretion positions it as a promising candidate in this field.

The pharmaceutical market for Octreotide is expanding, driven by its applications in rare diseases and cancer. Users frequently ask, "Is Octreotide available as a generic?" While branded versions like Sandostatin dominate, generic alternatives are emerging, making treatment more accessible. Market analysts predict steady growth, especially with advancements in long-acting Octreotide formulations.

In terms of chemical stability, Octreotide acetate is the most commonly used salt form, ensuring better solubility and shelf life. Lab professionals often search for "Octreotide storage conditions" or "Octreotide solubility," which are critical for handling and formulation. The compound should be stored at controlled room temperature, protected from light and moisture.

Looking ahead, Octreotide research continues to evolve, with studies exploring its role in pituitary disorders and gastrointestinal bleeding. The rise of peptide-based therapeutics has further fueled interest, as seen in searches like "future of Octreotide in medicine." Its versatility and efficacy ensure it remains a cornerstone in endocrine and oncologic therapies.

For those seeking Octreotide suppliers or Octreotide price trends, it's essential to partner with reputable manufacturers. Quality and compliance with Good Manufacturing Practices (GMP) are paramount, as the compound is used in critical healthcare applications. Always verify CAS 83150-76-9 when sourcing to ensure authenticity.

In conclusion, Octreotide (CAS No. 83150-76-9) is a multifaceted peptide with significant medical applications. From treating acromegaly to pioneering research in diabetes and cancer, its impact is profound. Staying informed about its properties, uses, and market dynamics is crucial for healthcare professionals, researchers, and patients alike.